Cas no 1805089-38-6 (5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine)

5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, including cyano, difluoromethyl, fluoro, and methyl functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, while the cyano group offers reactivity for further functionalization. Its rigid pyridine core ensures structural integrity in complex molecular frameworks. This compound is particularly useful in the development of bioactive molecules, where precise halogenation and substitution are critical for optimizing binding affinity and selectivity. Suitable for controlled reactions under standard laboratory conditions.

5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine structure

1805089-38-6 structure

Product Name:5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine

CAS No:1805089-38-6

MF:C₈H₅F₃N₂

MW:186.133911848068

CID:4871765

Update Time:2025-06-08

5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine
- Inchi： 1S/C8H5F3N2/c1-4-5(3-12)2-6(9)7(13-4)8(10)11/h2,8H,1H3
- InChI Key： QGZUCSWQTYALCW-UHFFFAOYSA-N
- SMILES： FC1=CC(C#N)=C(C)N=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 223
XLogP3: 1.7
Topological Polar Surface Area: 36.7

5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047438-1g	5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine	1805089-38-6	97%	1g	$1,445.30	2022-04-01

5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine Related Literature

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Additional information on 5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine

Research Briefing on 5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine (CAS: 1805089-38-6)

5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine (CAS: 1805089-38-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a cyano group, difluoromethyl group, and a fluorine atom on the pyridine ring, which contribute to its reactivity and biological activity. Recent studies have explored its utility as a key intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly in the development of novel fungicides and kinase inhibitors.

Recent research has focused on the synthetic pathways and optimization of 5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine. A study published in the Journal of Fluorine Chemistry (2023) demonstrated an efficient, scalable synthesis route starting from 2,3,6-trichloropyridine, involving sequential fluorination, cyanation, and difluoromethylation steps. The optimized process achieved a yield of 78% with high purity (>99%), making it suitable for industrial-scale production. The study also highlighted the compound's stability under various pH conditions, which is critical for its application in formulation development.

In the context of agrochemical applications, 5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine has been investigated as a precursor for novel fungicides. A 2024 study in Pest Management Science reported that derivatives of this compound exhibited potent activity against Botrytis cinerea and Fusarium oxysporum, with EC50 values in the low micromolar range. The difluoromethyl group was found to enhance the compounds' bioavailability and systemic movement within plant tissues, while the cyano group contributed to target-site binding affinity. These findings suggest promising potential for developing next-generation crop protection agents.

Pharmaceutical research has also explored the biological activity of this compound. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into kinase inhibitor scaffolds targeting EGFR and VEGFR2. The fluorinated pyridine core was shown to improve metabolic stability and membrane permeability compared to non-fluorinated analogs. Molecular docking studies revealed that the difluoromethyl group forms favorable hydrophobic interactions with the kinase ATP-binding pocket, while the cyano group participates in hydrogen bonding with key residues.

From a safety and toxicological perspective, preliminary studies on 5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine indicate moderate acute toxicity (LD50 > 500 mg/kg in rats) with no significant genotoxicity observed in Ames tests. However, researchers have noted the need for further investigation into its environmental fate and potential bioaccumulation, given the persistence of fluorinated compounds. Recent advances in analytical methods, including LC-MS/MS techniques, have enabled more sensitive detection and quantification of this compound in biological and environmental matrices.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-fluoro-6-methylpyridine (CAS: 1805089-38-6) represents a versatile building block with significant potential in both agrochemical and pharmaceutical applications. Ongoing research continues to explore its structure-activity relationships, synthetic optimization, and biological mechanisms. Future directions may include the development of greener synthetic routes and expanded investigations into its therapeutic potential beyond kinase inhibition.